Cas no 1142212-36-9 (1-(3,5-Dichlorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol)

• Product Name: 1-(3,5-Dichlorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol
• CAS No: 1142212-36-9
• MF: C₁₂H₁₂Cl₂N₂S
• MW: 287.208079338074
• MDL: MFCD12027739
• CID: 4681256
• Update Time: 2025-08-05

1-(3,5-Dichlorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichlorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol
• STK505123
• 1-(3,5-dichlorophenyl)-4,4-dimethylpyrimidine-2-thiol
• 1-(3,5-Dichlorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol

• MDL： MFCD12027739
• Inchi： 1S/C12H12Cl2N2S/c1-12(2)3-4-16(11(17)15-12)10-6-8(13)5-9(14)7-10/h3-7H,1-2H3,(H,15,17)
• InChI Key： UKGXCDNWAXJPMA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)N1C=CC(C)(C)NC1=S)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 333
• Topological Polar Surface Area: 47.4

Additional information on 1-(3,5-Dichlorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol

1-(3,5-Dichlorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol: A Comprehensive Overview

The compound 1-(3,5-Dichlorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol, identified by the CAS number 1142212-36-9, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of dihydropyrimidines, which are known for their versatile applications in drug design and material science. The structure of this molecule is characterized by a dihydropyrimidine ring system substituted with a 3,5-dichlorophenyl group and two methyl groups at the 4-position, along with a thiol (-SH) group at the 2-position. These substituents confer unique chemical and biological properties to the compound.

Recent studies have highlighted the importance of dihydropyrimidines as scaffolds for drug discovery. The presence of the thiol group in this compound adds another layer of functionality, enabling potential redox activity and metal-binding capabilities. Researchers have explored the use of such compounds in designing antioxidants and chelating agents. For instance, a study published in Journal of Medicinal Chemistry demonstrated that thiol-containing dihydropyrimidines can act as potent inhibitors of certain enzymes involved in neurodegenerative diseases.

The synthesis of 1-(3,5-Dichlorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol typically involves multi-step organic reactions. A common approach includes the condensation of amines with carbonyl compounds followed by cyclization to form the dihydropyrimidine ring. The introduction of the 3,5-dichlorophenyl group and methyl substituents requires careful control over reaction conditions to ensure regioselectivity and yield optimization. Recent advancements in catalytic methods have made it possible to achieve higher purity and efficiency in the synthesis process.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for use in various organic reactions where precise control over reactivity is essential. The presence of chlorine atoms on the aromatic ring contributes to its stability under thermal and oxidative conditions, which is advantageous for its application in high-temperature environments.

The biological activity of 1-(3,5-Dichlorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol has been extensively studied. In vitro assays have shown that this compound exhibits moderate inhibitory effects on certain kinases and proteases. A research team from the University of California reported that this compound could potentially serve as a lead molecule for developing anti-inflammatory agents due to its ability to modulate cytokine production in immune cells.

Beyond its pharmacological applications, this compound has also found utility in materials science. Its thiol group enables it to participate in click chemistry reactions, which are widely used for constructing complex molecular architectures. For example, researchers at MIT have utilized this compound as a building block for creating self-healing polymers with enhanced mechanical properties.

In conclusion, 1-(3,5-Dichlorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol (CAS No: 1142212-36-9) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and pharmacology.